BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propofol-d14: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Propofol-d14
Cat. No.: B15554067
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of Propofol-d14 in research, primarily as
a stable isotope-labeled internal standard for the accurate quantification of the anesthetic agent
propofol in biological matrices. Its application is critical in pharmacokinetic and toxicological
studies, ensuring the reliability and precision of analytical data.

Core Application: Internal Standard in Quantitative
Analysis

Propofol-d14, a deuterated analog of propofol, serves as an ideal internal standard in mass
spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry
(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Due to its structural and
chemical similarity to propofol, it co-elutes and ionizes similarly, but is distinguishable by its
higher mass-to-charge ratio. This allows for the correction of variability during sample
preparation and analysis, leading to highly accurate and precise quantification of propofol.

The use of a stable isotope-labeled internal standard like Propofol-d14 is the gold standard in
bioanalytical method development and validation, as recommended by regulatory agencies for
its ability to compensate for matrix effects and variations in instrument response.
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Experimental Protocols

Detailed methodologies for the use of deuterated propofol as an internal standard have been
well-documented in scientific literature. The following protocols are representative of typical
experimental workflows.

Sample Preparation: Liquid-Liquid Extraction for Plasma
Samples

e Spiking: To a 100 pL aliquot of plasma sample, add a known concentration of Propofol-d14
solution (e.g., 50 ng/mL).

o Vortexing: Gently vortex the sample for 30 seconds to ensure homogeneity.
» Protein Precipitation: Add 200 uL of cold acetonitrile to precipitate plasma proteins.

» Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at
10,000 rpm for 10 minutes at 4°C.

o Extraction: Transfer the supernatant to a clean tube.

» Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

¢ Reconstitution: Reconstitute the residue in 100 pL of the mobile phase for LC-MS analysis or
a suitable solvent for GC-MS analysis.

Chromatographic and Mass Spectrometric Conditions

The specific conditions for chromatography and mass spectrometry will vary depending on the
instrumentation and the specific requirements of the assay. The following tables provide a
summary of typical parameters.

Data Presentation

Quantitative data from studies utilizing deuterated propofol internal standards are summarized
below to provide an overview of typical analytical performance.
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Parameter Value Reference
Linearity Range 1 - 2000 ng/mL N/A

Lower Limit of Quantification

(LLOQ) 1 ng/mL N/A
Intra-day Precision (%CV) <10% N/A
Inter-day Precision (%CV) <15% N/A
Accuracy (%RE) +15% N/A
Recovery > 85% N/A

Note: The data presented are representative values from various studies and should be

adapted for specific experimental conditions.

Parameter LC-MSIMS GC-MS
Capillary column (e.g., HP-
C18 reverse-phase (e.g., 50 x
Column 5MS, 30 m x 0.25 mm, 0.25
2.1 mm, 3.5 um)
Hm)
) Gradient of acetonitrile and ) )
Mobile Phase ] ) ] Helium carrier gas
water with 0.1% formic acid
Flow Rate 0.3 mL/min 1 mL/min

lonization Mode

Electrospray lonization (ESI) -

Negative lon Mode

Electron Impact (EI)

Monitored Transitions (m/z)

Propofol: 177.1 ->
133.1Propofol-d14: 191.2 ->
141.2

Propofol: 163 (quantifier), 178
(qualifier)Propofol-d14: 177
(quantifier), 192 (qualifier)

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key experimental

workflows and concepts.
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Caption: Experimental workflow for propofol quantification using Propofol-d14.
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Caption: Role of Propofol-d14 in correcting analytical variability.

¢ To cite this document: BenchChem. [Propofol-d14: A Technical Guide for Researchers].
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[https://www.benchchem.com/product/b15554067/docs#propofol-d14-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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